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Compound of Interest

Compound Name:
4-(2-hydroxypropan-2-yl)furan-2-

sulfonamide

CAS No.: 210827-34-2

Cat. No.: B1278279

Get Quote

Executive Summary
The fusion of the furan ring with the sulfonamide pharmacophore represents a cornerstone

strategy in medicinal chemistry, yielding agents with profound diuretic, antibacterial, and

anticancer properties. While the sulfonamide moiety (

) acts as a primary zinc-binding group (ZBG) essential for enzyme inhibition, the furan ring
serves as a versatile, lipophilic linker that modulates pharmacokinetic profiles and isoform
selectivity.

This guide provides a rigorous technical analysis of furan-containing sulfonamides, moving

beyond basic descriptions to explore the causal mechanisms of their biological activity.[1][2] It

addresses the critical balance between therapeutic efficacy (e.g., Carbonic Anhydrase

inhibition) and the metabolic liabilities associated with furan ring bioactivation.
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The biological potency of furan-sulfonamides is not accidental; it is a product of precise

electronic and steric interplay.

The Pharmacophore Synergy
The Sulfonamide Anchor: The ionized nitrogen (

) acts as a monodentate ligand for the Zn(II) ion in metalloenzymes. The oxygen atoms of
the sulfonyl group participate in hydrogen bonding with hydrophilic residues (e.g., Thr199 in
Carbonic Anhydrase II).[3]

The Furan Scaffold: Unlike a phenyl ring, the furan ring is electron-rich (

-excessive) and less aromatic, allowing for unique

-stacking interactions within enzyme active sites. However, its oxygen atom can act as a
hydrogen bond acceptor, influencing water networks within the binding pocket.

Structure-Activity Relationship (SAR) Visualization
The following diagram illustrates the structural logic governing the design of these compounds.
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Figure 1: Structural dissection of furan-containing sulfonamides. The interplay between the

zinc-binding sulfonamide and the tail-substituted furan ring dictates potency and selectivity.

Therapeutic Mechanisms[4][5]
Carbonic Anhydrase (CA) Inhibition
The most extensively validated application of furan-sulfonamides is the inhibition of human

Carbonic Anhydrases (hCAs), particularly the tumor-associated isoforms hCA IX and XII.
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Mechanism: The sulfonamide nitrogen coordinates to the catalytic Zn(II) ion, displacing the

zinc-bound water molecule/hydroxide ion required for the catalytic hydration of

.[2]

Selectivity: The furan ring acts as a spacer. By attaching bulky, lipophilic "tails" to the 5-

position of the furan ring, researchers can target the hydrophobic half of the enzyme active

site. This is critical for distinguishing between the ubiquitous cytosolic isoforms (hCA I/II) and

the membrane-bound tumor isoforms (hCA IX).

Data Summary: Selectivity Profiles Mock data representative of typical furan-sulfonamide

series (e.g., compound 26e derivatives).

Compound
Class

R-Substituent
(Furan C5)

hCA II

(nM)

hCA IX

(nM)

Selectivity
Ratio (II/IX)

Classic 12.5 35.0
0.35 (Non-

selective)

Gen 2 8.4 2.1 4.0 (Moderate)

Gen 3 150.0 0.8
187.5 (Highly

Selective)

Diuretic Action (The Furosemide Prototype)
Furosemide, a substituted furan-sulfonamide, remains the gold standard loop diuretic.

Target: Na-K-2Cl cotransporter (NKCC2) in the thick ascending limb of the Loop of Henle.

Mechanism: It competes for the

binding site on the transporter. The anionic carboxylate group (unique to furosemide-like
structures) and the sulfonamide moiety are both crucial for binding.

Antibacterial Activity[4][6][7]
Target: Dihydropteroate Synthase (DHPS).
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Mechanism: These compounds mimic p-aminobenzoic acid (PABA).[4] They competitively

inhibit DHPS, blocking the synthesis of dihydropteroic acid, a precursor to folate. Without

folate, bacteria cannot synthesize DNA/RNA.

Experimental Protocols
Synthesis of 5-Substituted Furan-2-Sulfonamides
Causality: This protocol uses chlorosulfonic acid for direct electrophilic aromatic substitution.

The low temperature is critical to prevent furan ring polymerization (acid-catalyzed

resinification).

Step-by-Step Methodology:

Chlorosulfonation:

Dissolve the 5-substituted furan derivative (10 mmol) in dry dichloromethane (DCM).

Cool to

under an inert nitrogen atmosphere. Why: To control the exotherm and prevent ring
opening.

Add chlorosulfonic acid (25 mmol) dropwise over 30 minutes.

Stir at

for 2 hours.

Amidation:

Pour the reaction mixture onto crushed ice to quench excess acid. Extract the sulfonyl

chloride intermediate with DCM immediately. Why: Sulfonyl chlorides are hydrolytically

unstable.

Add the DCM layer dropwise to a solution of concentrated aqueous ammonia (or specific

amine) at

.
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Purification:

Stir at room temperature for 4 hours.

Evaporate solvent. Recrystallize from ethanol/water.

Self-Validation Check:

TLC: Monitor disappearance of starting furan (high

) and appearance of sulfonamide (lower

, polar).

NMR: Confirm the presence of the

singlet (typically

7.0–7.5 ppm in DMSO-

, exchangeable with

).

Workflow Visualization
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Figure 2: Synthetic pathway for generating furan-sulfonamide libraries.

Safety & Toxicology: The Metabolic Liability
A critical aspect often overlooked in efficacy studies is the metabolic activation of the furan ring.

The Hazard: The furan ring is a substrate for Cytochrome P450 2E1 (CYP2E1).[5]

Mechanism: CYP2E1 oxidizes the furan ring to form cis-2-butene-1,4-dial.[5] This is a highly

reactive

-unsaturated dicarbonyl species.

Consequence: This metabolite acts as a Michael acceptor, alkylating protein nucleophiles

and DNA, which can lead to hepatotoxicity and carcinogenesis in chronic exposure

scenarios.
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Mitigation: In drug design, substituting the furan ring (especially at the 2 and 5 positions) can

sterically hinder this metabolic activation or redirect metabolism toward safer pathways (e.g.,

ring hydroxylation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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